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Compound Focus: 2-Acetylbenzaldehyde

CAS No.: 24257-93-0

Cat. No.: S567194

The table below summarizes the key data available for 2-Acetylbenzaldehyde (CAS # 24257-93-0).

Property Value

Molecular Formula CgHgO, [1] [2]

Molecular Weight 148.16 g/mol [2]

Density 1.117 * 0.06 g/lcm? (Predicted) [2]
Melting Point 39-43 °C (lit.) [2]

Boiling Point 268.8 + 23.0 °C (Predicted) [2]
Flash Point >230 °F [2]

Physical Form White to off-white crystalline solid [2]
Storage Store at 2-8°C under nitrogen [2]

Application in Drug Discovery & Synthesis Protocol
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2-Acetylbenzaldehyde is a useful building block in organic synthesis. Recent research demonstrates its
application in an atroposelective [4+1] annulation with 1H-indol-1-amines to produce D- and ®Q-labeled
isoindolinones—complex structures bearing both central and axial chirality, which are of significant interest
in medicinal chemistry [3]. The following diagram illustrates the logical relationship and key stages of this

synthetic pathway.

Synthetic Workflow for Isotopic Isoindolinones

Ketoaldehyde 1H-indol-1-amine
(1) (2)

Click to download full resolution via product page
Synthetic pathway for isotopic isoindolinones via [4+1] annulation [3].

A general synthesis protocol for 2-Acetylbenzaldehyde itself, using 2-ethynylbenzaldehyde as a starting

material, is outlined below [2]. Please note that this is a general procedure from the literature.

e Step 1: Reaction Setup: A catalyst, silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (AgBArF, 0.1
mmol), is placed in a reactor. 2-Ethynylbenzaldehyde (1 mmol) and ethyl acetate (10 yL) are added
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and stirred for 5 minutes.

e Step 2: Reaction Execution: An internal standard (n-dodecane, 1 mmol) and deionized water (3 mL)
are added. The mixture is heated in an oil bath at 80 °C with stirring for 12 to 24 hours.

¢ Step 3: Work-up and Analysis: After cooling, ethyl acetate (3 mL) is added. The organic phase is
separated, passed through a short silica gel column, and analyzed by GC-MS.

e Step 4: Purification: The crude product is purified by silica gel column chromatography using a
hexane/ethyl acetate solvent mixture as the eluent. The final product is characterized by *H NMR and
ESI-MS [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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